2-Ethoxy-6-{[4-(propan-2-yl)anilino]methylidene}cyclohexa-2,4-dien-1-one

• CAS No.: 138224-22-3
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 2-ethoxy-6-[(4-propan-2-ylphenyl)iminomethyl]phenol
• InChI: InChI=1S/C18H21NO2/c1-4-21-17-7-5-6-15(18(17)20)12-19-16-10-8-14(9-11-16)13(2)3/h5-13,20H,4H2,1-3H3
• InChI Key: ZQUXXOSVOFZRJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC=C(C=C2)C(C)C

Description

2-Ethoxy-6-{[4-(propan-2-yl)anilino]methylidene}cyclohexa-2,4-dien-1-one is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Biological Activity

2-Ethoxy-6-{[4-(propan-2-yl)anilino]methylidene}cyclohexa-2,4-dien-1-one is a synthetic compound with significant potential in various biological applications. Its molecular formula is $C_{18}H_{21}NO_{2}$ with a molecular weight of 281.37 g/mol. This article explores its biological activity, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Property	Value
Molecular Formula	C18H21NO2
Molecular Weight	281.37 g/mol
IUPAC Name	This compound
CAS Number	135657449

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets within cells. It has been observed to modulate various signaling pathways, which can lead to anti-inflammatory and anticancer effects. The compound's structure allows it to inhibit certain enzymes that play crucial roles in cellular proliferation and inflammation.

Anticancer Properties

Research indicates that this compound exhibits significant cytotoxic activity against various cancer cell lines. In vitro studies have shown that it can induce apoptosis in cancer cells while sparing normal cells, suggesting a selective action that could be beneficial in cancer therapy .

Anti-inflammatory Effects

The compound also demonstrates anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This suggests its potential application in treating inflammatory diseases .

Case Studies and Research Findings

• Cytotoxicity Assays : A study evaluated the cytotoxic effects of this compound on several cancer cell lines, revealing an IC50 value ranging from 10 to 30 µM depending on the cell type .
• Mechanistic Studies : Further investigations into the mechanism revealed that the compound inhibits the NF-kB pathway, which is often upregulated in cancer cells, leading to reduced cell survival and proliferation .
• In Vivo Studies : Animal models treated with this compound showed a significant reduction in tumor size compared to control groups, indicating its efficacy in vivo .

Research Applications

The compound's unique structure and biological activity make it an attractive candidate for further research in:

• Anticancer drug development : Its selective toxicity towards cancer cells can be harnessed for targeted therapies.
• Anti-inflammatory agents : Potential use in treating chronic inflammatory conditions.